Cas no 1000801-78-4 (1-(prop-2-en-1-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

1-(Prop-2-en-1-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a boronic ester-functionalized pyrazole derivative, primarily utilized as a versatile intermediate in organic synthesis and cross-coupling reactions. The tetramethyl-1,3,2-dioxaborolane moiety enhances stability and solubility, facilitating handling and storage under ambient conditions. Its allyl substituent offers additional reactivity for further functionalization, making it valuable in medicinal chemistry and materials science applications. The compound is particularly useful in Suzuki-Miyaura couplings, enabling efficient C-C bond formation with high selectivity. Its well-defined structure and compatibility with diverse reaction conditions make it a reliable building block for constructing complex heterocyclic frameworks. Suitable for use in both academic and industrial research settings.
1-(prop-2-en-1-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure
1000801-78-4 structure
Product Name:1-(prop-2-en-1-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
CAS No:1000801-78-4
MF:C12H19BN2O2
MW:234.102463006973
MDL:MFCD16659011
CID:1026854
PubChem ID:58354634
Update Time:2025-06-07

1-(prop-2-en-1-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-Allyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1-(2-propen-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-Pyrazole
    • 1H-PYRAZOLE, 1-(2-PROPEN-1-YL)-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-
    • 1-(prop-2-enyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1-allyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
    • AK-38131
    • ANW-61642
    • CTK8B89
    • KB-12451
    • RP28106
    • SureCN303177
    • 1-Propenyl-1H-pyrazole-5-boronic acid pinacol ester
    • 1-prop-2-enyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
    • 1-(Prop-2-en-1-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1-(prop-2-en-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1H-Pyrazole,1-(2-propen-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • CS-0033994
    • DB-058278
    • 1000801-78-4
    • F11571
    • (1-Allyl-1H-pyrazol-4-yl)boronic acid pinacol ester
    • J-503062
    • AMY33001
    • SB12176
    • 1-(2-Propen-1-yl)-1H-pyrazole-4-boronic acid pinacol ester
    • SCHEMBL303177
    • 1-Allyl-1H-pyrazole-4-boronic acid pinacol ester
    • RHFBKZWRCYFZMG-UHFFFAOYSA-N
    • AS-2984
    • 1-Allylpyrazole-4-boronic Acid Pinacol Ester
    • F2147-6967
    • MFCD16659011
    • AKOS016002972
    • 1-(PROP-2-EN-1-YL)-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRAZOLE
    • SY240099
    • DTXSID30729131
    • 1-(prop-2-en-1-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • MDL: MFCD16659011
    • Inchi: 1S/C12H19BN2O2/c1-6-7-15-9-10(8-14-15)13-16-11(2,3)12(4,5)17-13/h6,8-9H,1,7H2,2-5H3
    • InChI Key: RHFBKZWRCYFZMG-UHFFFAOYSA-N
    • SMILES: O1B(C2C=NN(CC=C)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 233.15767
  • Monoisotopic Mass: 234.1539580 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 234.10
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • PSA: 36.28

1-(prop-2-en-1-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

1-(prop-2-en-1-yl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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¥1968.0 2022-03-01
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